2-(2,6-dimethylphenoxy)-N-(3-fluorobenzyl)-N-(furan-2-ylmethyl)acetamide

• Molecular Formula: C22H22FNO3
• Molecular Weight: 367.4 g/mol
• IUPAC Name: 2-(2,6-dimethylphenoxy)-N-[(3-fluorophenyl)methyl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C22H22FNO3/c1-16-6-3-7-17(2)22(16)27-15-21(25)24(14-20-10-5-11-26-20)13-18-8-4-9-19(23)12-18/h3-12H,13-15H2,1-2H3
• InChI Key: ZBMPEPQVTIWHQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCC(=O)N(CC2=CC(=CC=C2)F)CC3=CC=CO3

Description

2-(2,6-Dimethylphenoxy)-N-(3-fluorobenzyl)-N-(furan-2-ylmethyl)acetamide is a substituted acetamide derivative characterized by a 2,6-dimethylphenoxy backbone and dual N-substituents: a 3-fluorobenzyl group and a furan-2-ylmethyl moiety. This structure combines aromatic, heterocyclic, and halogenated elements, which are common in bioactive molecules.

Biological Activity

The compound 2-(2,6-dimethylphenoxy)-N-(3-fluorobenzyl)-N-(furan-2-ylmethyl)acetamide is a synthetic molecule that has garnered attention for its potential biological activities. This article explores its biological activity, focusing on its mechanisms of action, efficacy in various assays, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of the compound can be described as follows:

• Molecular Formula : C₁₅H₁₈FNO₃
• Molecular Weight : 281.31 g/mol
• Functional Groups : The compound features a furan ring, an acetamide group, and a dimethylphenoxy moiety, which may contribute to its biological activity.

Research indicates that compounds with similar structures may exert their biological effects through various mechanisms, including:

• Topoisomerase Inhibition : Some derivatives of furan-based compounds have shown potential as topoisomerase inhibitors, which are crucial in DNA replication and repair processes. This inhibition can lead to apoptosis in cancer cells by disrupting their ability to replicate DNA effectively .
• Reactive Oxygen Species (ROS) Induction : Certain furan derivatives have been noted to induce ROS levels in cancer cells, leading to oxidative stress and subsequent cell death .

Efficacy in Cancer Models

The compound's biological activity has been evaluated in several cancer cell lines. Here are some findings:

Cell Line	Effect Observed	Reference
Breast Cancer	Induction of apoptosis
Colon Cancer	Inhibition of cell proliferation
Lung Cancer	Increased ROS levels leading to cell death
Prostate Cancer	Selective cytotoxicity with low toxicity to normal cells

Case Studies

• Topoisomerase II Inhibition Study :
  A study focused on a series of furan-based compounds demonstrated that those structurally similar to 2-(2,6-dimethylphenoxy)-N-(3-fluorobenzyl)-N-(furan-2-ylmethyl)acetamide exhibited potent inhibition of topoisomerase II. This inhibition was linked to significant anticancer effects across multiple cell lines at low micromolar concentrations .
• Cytoprotective Effects :
  Another investigation into related compounds highlighted their cytoprotective properties against DNA damage induced by carcinogens. The study found that pretreatment with these compounds reduced DNA strand breaks and mitochondrial damage in human colon fibroblast cells .

Comparison with Similar Compounds

Structural Features and Substituent Effects

Phenoxy Group Variations

• 2-(2,6-Dimethylphenoxy)-N-(4-sulfamoylphenyl)acetamide (): This analog replaces the fluorobenzyl and furan groups with a 4-sulfamoylphenyl substituent. The molecular mass (334.390 g/mol) is higher than typical acetamides, which may influence pharmacokinetics .
• N-(6-Trifluoromethylbenzothiazole-2-yl)-2-(3-methoxyphenyl)acetamide (): The benzothiazole ring and methoxy group create distinct electronic effects. The trifluoromethyl group increases metabolic stability, while the benzothiazole moiety may enhance binding to enzymes or receptors.

N-Substituent Diversity

• 2-(2,6-Dichlorophenyl)-N-(1,3-thiazol-2-yl)acetamide ():
  The thiazole ring and dichlorophenyl group result in a twisted molecular conformation (79.7° dihedral angle between rings), which could limit membrane permeability compared to the target compound’s more flexible N-(3-fluorobenzyl) and furan groups. The thiazole’s hydrogen-bonding capacity may also improve target engagement .

• 2-(2,6-Dimethylphenoxy)-N-(2-ethoxyphenyl)acetamide (): The ethoxyphenyl substituent increases hydrophobicity (predicted logP ~3.5) compared to the target compound’s fluorobenzyl group. The ethoxy group’s electron-donating effects contrast with fluorine’s electron-withdrawing nature, altering electronic distribution .